Cas no 1259094-35-3 (3,6-dichloro-N-(3-methanesulfonamido-4-methoxyphenyl)pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-(3-methanesulfonamido-4-methoxyphenyl)pyridine-2-carboxamide
• CAS No: 1259094-35-3
• MF: C₁₄H₁₃Cl₂N₃O₄S
• MW: 390.241719961166
• CID: 6229684
• PubChem ID: 51112944
• Update Time: 2025-05-27

3,6-dichloro-N-(3-methanesulfonamido-4-methoxyphenyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-N-(3-methanesulfonamido-4-methoxyphenyl)pyridine-2-carboxamide
• Z297511990
• EN300-26604217
• 3,6-dichloro-N-[3-(methanesulfonamido)-4-methoxyphenyl]pyridine-2-carboxamide
• AKOS034108227
• 1259094-35-3

• Inchi： 1S/C14H13Cl2N3O4S/c1-23-11-5-3-8(7-10(11)19-24(2,21)22)17-14(20)13-9(15)4-6-12(16)18-13/h3-7,19H,1-2H3,(H,17,20)
• InChI Key： RWVKTDAKFMFTLY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NC1=CC=C(C(=C1)NS(C)(=O)=O)OC)=O)Cl

Computed Properties

• Exact Mass: 389.0003825g/mol
• Monoisotopic Mass: 389.0003825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,6-dichloro-N-(3-methanesulfonamido-4-methoxyphenyl)pyridine-2-carboxamide

Comprehensive Overview of 3,6-Dichloro-N-(3-methanesulfonamido-4-methoxyphenyl)pyridine-2-carboxamide (CAS No. 1259094-35-3)

3,6-Dichloro-N-(3-methanesulfonamido-4-methoxyphenyl)pyridine-2-carboxamide (CAS No. 1259094-35-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name in scientific literature, belongs to the class of pyridine carboxamides, which are known for their versatility in drug discovery and crop protection. The presence of dichloro and methanesulfonamido functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for highly functionalized heterocyclic compounds like 3,6-dichloro-N-(3-methanesulfonamido-4-methoxyphenyl)pyridine-2-carboxamide has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are particularly interested in its potential as a kinase inhibitor or herbicide precursor, aligning with global trends toward targeted therapies and eco-friendly pest control solutions. Its CAS No. 1259094-35-3 serves as a critical identifier in regulatory and commercial databases, ensuring traceability and compliance in industrial applications.

The synthesis of 3,6-dichloro-N-(3-methanesulfonamido-4-methoxyphenyl)pyridine-2-carboxamide typically involves multi-step organic reactions, including amide coupling and sulfonylation, which are well-documented in peer-reviewed journals. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. These methodologies are frequently searched by chemists and students seeking detailed synthetic protocols or spectroscopic data interpretation for similar compounds.

From an industrial perspective, the compound’s stability under various pH conditions and solubility profiles are key factors in its formulation. Companies specializing in custom synthesis and contract research often highlight CAS No. 1259094-35-3 in their catalogs to attract collaborations for analog development or scale-up production. This aligns with the growing market for tailor-made intermediates in drug development pipelines.

Environmental and safety assessments of 3,6-dichloro-N-(3-methanesulfonamido-4-methoxyphenyl)pyridine-2-carboxamide emphasize its low bioaccumulation potential, a topic of high relevance in green chemistry discussions. Regulatory bodies increasingly prioritize compounds with minimal ecological impact, making this aspect a frequent search query among EHS (Environmental, Health, and Safety) professionals. Additionally, its metabolic pathways in biological systems are under investigation, linking it to broader debates on xenobiotic degradation.

In academic circles, the compound’s structure-activity relationship (SAR) is a hot topic, particularly in journals focusing on medicinal chemistry and agrochemical design. Computational modeling studies leveraging AI-driven molecular docking tools have explored its binding affinities, resonating with the rise of digital drug discovery platforms. Such interdisciplinary approaches address common user queries about in silico screening techniques for analogous structures.

To summarize, 3,6-dichloro-N-(3-methanesulfonamido-4-methoxyphenyl)pyridine-2-carboxamide (CAS No. 1259094-35-3) represents a nexus of innovation across multiple scientific domains. Its applications span from pharmaceutical intermediates to agrochemical research, reflecting the compound’s adaptability to evolving industry needs. As research continues, its role in addressing challenges like drug resistance and crop yield optimization will likely expand, further solidifying its importance in modern chemistry.